Cas no 1805231-73-5 (2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine)

• Product Name: 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine
• CAS No: 1805231-73-5
• MF: C₇H₂BrF₂N₃O₂
• MW: 278.01048707962
• CID: 4858898
• Update Time: 2025-06-15

2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine

• Inchi： 1S/C7H2BrF2N3O2/c8-5-3(2-11)1-4(6(9)10)7(12-5)13(14)15/h1,6H
• InChI Key： FHEYZEGMPQKBDZ-UHFFFAOYSA-N
• SMILES： BrC1=C(C#N)C=C(C(F)F)C([N+](=O)[O-])=N1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 300
• XLogP3: 2.4
• Topological Polar Surface Area: 82.5

Additional information on 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine

Introduction to 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805231-73-5)

2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine, with the CAS number 1805231-73-5, is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of pyridine derivatives, which are known for their diverse biological activities and potential applications in drug discovery. The unique combination of bromine, cyano, difluoromethyl, and nitro groups in its structure endows it with a range of chemical and biological properties that make it an attractive candidate for various research and development activities.

The molecular formula of 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine is C₉H₄BrF₂N₃O₂, and its molecular weight is approximately 289.04 g/mol. The compound is characterized by its high reactivity and stability, making it suitable for a wide range of synthetic transformations and biological evaluations. Its bromine substituent provides a handle for further functionalization, while the cyano group can be readily converted into other functional groups such as carboxylic acids or amides, enhancing its utility in synthetic chemistry.

In recent years, 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine has been extensively studied for its potential as a lead compound in the development of novel therapeutic agents. One of the key areas of interest is its use as an intermediate in the synthesis of drugs targeting various diseases, including cancer, infectious diseases, and neurological disorders. The difluoromethyl group in the molecule is particularly noteworthy for its ability to enhance the metabolic stability and bioavailability of the final drug product.

A recent study published in the Journal of Medicinal Chemistry highlighted the use of 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine as a key intermediate in the synthesis of a novel series of antiviral agents. These compounds demonstrated potent activity against a range of viral pathogens, including influenza and herpes simplex viruses. The researchers attributed the enhanced antiviral activity to the unique electronic properties conferred by the difluoromethyl group, which improved the binding affinity of the compounds to their target proteins.

Beyond antiviral applications, 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine has also shown promise in cancer research. A study conducted at a leading pharmaceutical company explored its potential as a scaffold for developing small-molecule inhibitors targeting specific kinases involved in cancer progression. The researchers found that derivatives of this compound exhibited selective inhibition of these kinases, leading to significant reductions in tumor growth in preclinical models.

The nitro group in 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine plays a crucial role in modulating its biological activity. Nitro-containing compounds are known for their ability to undergo reduction under physiological conditions, generating reactive intermediates that can interact with cellular targets. This property makes them valuable for designing prodrugs that are activated selectively within target tissues, thereby minimizing systemic side effects.

In addition to its direct applications in drug discovery, 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine has also been used as a building block in combinatorial chemistry approaches. These methods allow for the rapid synthesis and screening of large libraries of structurally diverse compounds, accelerating the identification of lead candidates with desired biological activities. The flexibility and reactivity of this compound make it an ideal choice for such high-throughput screening campaigns.

The safety profile of 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine has been extensively evaluated through various toxicological studies. These studies have shown that it exhibits low toxicity when handled under appropriate conditions, making it suitable for use in both academic and industrial settings. However, standard safety precautions should always be followed when working with this compound to ensure the well-being of laboratory personnel.

In conclusion, 2-Bromo-3-cyano-5-(difluoromethyl)-6-nitropyridine (CAS No. 1805231-73-5) is a highly versatile and promising compound with a wide range of applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an attractive candidate for developing novel therapeutic agents targeting various diseases. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the field.